1,7-Dioxaspiro[4.4]nonan-3-amine;hydrochloride

• IUPAC Name: 1,7-dioxaspiro[4.4]nonan-3-amine;hydrochloride
• InChI: InChI=1S/C7H13NO2.ClH/c8-6-3-7(10-4-6)1-2-9-5-7;/h6H,1-5,8H2;1H
• InChI Key: PHZWGWQIQQOMFF-UHFFFAOYSA-N
• Canonical SMILES: C1COCC12CC(CO2)N.Cl
• Molecular Formula: C7H14ClNO2
• Molecular Weight: 179.64 g/mol

Description

1,7-Dioxaspiro[4.4]nonan-3-amine hydrochloride is a chemical compound with the CAS Number: 2416236-11-6. It has a molecular weight of 179.65. The IUPAC name for this compound is 1,7-dioxaspiro[4.4]nonan-3-amine hydrochloride. It is typically stored at 4 degrees Celsius and is usually in powder form.

Molecular Structure Analysis

The InChI code for 1,7-Dioxaspiro[4.4]nonan-3-amine hydrochloride is 1S/C7H13NO2.ClH/c8-6-3-7(10-4-6)1-2-9-5-7;/h6H,1-5,8H2;1H. This code provides a specific description of the molecule’s structure and can be used to generate a 3D model of the molecule.

It is stored at a temperature of 4 degrees Celsius. The compound has a molecular weight of 179.65.

Scientific Research Applications

Synthesis and Chemical Properties

1,7-Dioxaspiro[4.4]nonan-3-amine;hydrochloride and its derivatives have been explored in various chemical syntheses and properties studies. For instance, the aminomethylation reaction of 9-benzyl-2,4-dioxo-3,9-diazaspiro[5.5]undecane-1,5-dicarbonitrile hydrochloride with primary aliphatic amines and formaldehyde led to the formation of 7-substituted 1'-benzyl-2,4-dioxo-1H,5Hspiro[3,7-diazabicyclo[3.3.1]nonane-9,4'-piperidine]-1,5-dicarbonitrile derivatives, highlighting its potential in generating complex organic structures (Khrustaleva et al., 2017).

Water Treatment Applications

The molecule's derivatives have also found applications in water treatment technologies. A calix[4]arene-based polymer synthesized using a derivative of this compound showed high removal efficiency for water-soluble carcinogenic direct azo dyes and aromatic amines, demonstrating the compound's utility in environmental cleanup efforts (Akceylan et al., 2009).

Antiviral Research

In the realm of antiviral research, derivatives of this compound have been synthesized and evaluated for their activity against human coronaviruses and influenza viruses, indicating the molecule's potential in drug discovery for infectious diseases (Apaydın et al., 2019).

Antimicrobial Applications

Furthermore, cotton fabrics coated with a novel N-halamine precursor derived from this compound demonstrated significant antimicrobial efficacies against Staphylococcus aureus and Escherichia coli O157:H7, showcasing its application in developing antimicrobial surfaces and materials (Ren et al., 2009).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H315, H319, and H335. These codes indicate that the compound can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). The precautionary statements associated with the compound include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501. These codes provide guidance on how to handle the compound safely.